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Compound of Interest

Compound Name: 1-Phenyloxindole

Cat. No.: B181609 Get Quote

For Immediate Reference: In the event of a spill or exposure, consult the Safety Data Sheet

(SDS) and follow your institution's emergency procedures.

This document provides essential safety and logistical information for the proper disposal of 1-
Phenyloxindole, a compound frequently used in pharmaceutical development and biological

research.[1] Adherence to these procedures is critical for ensuring personnel safety and

environmental protection.

Immediate Safety and Handling
Before handling 1-Phenyloxindole, it is imperative to be familiar with its potential hazards. This

chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29

CFR 1910.1200). It can cause skin and serious eye irritation, and may cause respiratory

irritation.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or goggles.

Skin Protection: Wear protective gloves and a lab coat. Inspect gloves prior to use and use

proper glove removal technique to avoid skin contact.[2]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced,

NIOSH/MSHA approved respiratory protection should be worn. For nuisance exposures, a
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type P95 (US) or type P1 (EU EN 143) particle respirator may be used.[2]

In Case of Exposure:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash before reuse.

Inhalation: Remove to fresh air and keep at rest in a position comfortable for breathing. Call

a POISON CENTER or doctor/physician if you feel unwell.

Ingestion: Clean mouth with water. Never give anything by mouth to an unconscious person.

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Phenyloxindole.

Property Value Source

Molecular Formula C₁₄H₁₁NO PubChem[3]

Molecular Weight 209.24 g/mol PubChem[3]

Melting Point 120-126 °C Chem-Impex[1]

Water Solubility 74.3 mg/L at 20°C ChemicalBook[4]

LogP 2.6 at 26°C ChemicalBook[4]

GHS Hazard Statement
H411: Toxic to aquatic life with

long lasting effects
PubChem[3]

Experimental Protocols: Spill and Waste
Management
Spill Cleanup Protocol
In the event of a 1-Phenyloxindole spill, follow these steps:
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Evacuate and Ventilate: Ensure adequate ventilation.[2] For larger spills, evacuate personnel

to a safe area.[2]

Don PPE: Wear appropriate personal protective equipment as outlined above.[2]

Containment: Prevent further leakage or spillage if it is safe to do so. Cover powder spills

with a plastic sheet or tarp to minimize spreading.

Cleanup:

Avoid creating dust.[2]

Mechanically take up the spilled material (e.g., with a scoop or shovel) and place it in a

suitable, closed container for disposal.[2]

Decontamination: Clean the contaminated surface thoroughly.

Waste Disposal: Dispose of the contained spill residue and cleanup materials as hazardous

waste according to the procedures below.

Step-by-Step Disposal Procedure
The primary method for the disposal of 1-Phenyloxindole is to use a licensed professional

waste disposal service.[2] The following steps outline the process for preparing the waste for

collection:

Waste Segregation:

Collect all 1-Phenyloxindole waste, including unused product, contaminated materials

(e.g., absorbent pads, gloves), and empty containers, in a designated hazardous waste

container.

Do not mix with other waste streams unless compatible and permitted by your institution's

waste management plan.

Container Selection and Labeling:
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Use a suitable, closed container for waste accumulation.[2] The container must be in good

condition and compatible with the chemical.

Label the container clearly with "Hazardous Waste," the name "1-Phenyloxindole," and

any other information required by your institution and local regulations.

Storage:

Store the waste container in a well-ventilated, designated hazardous waste accumulation

area.

Keep the container tightly closed.

Store locked up.

Arrange for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or the designated

waste management provider to schedule a pickup.

Provide them with accurate information about the waste material.

Final Disposal Method:

The licensed disposal company will typically handle the final disposal, which may involve

incineration in a chemical incinerator equipped with an afterburner and scrubber.[2]

Note on Empty Containers: Empty containers should be rinsed with a suitable solvent. The

rinsate should be collected and disposed of as hazardous waste. Once thoroughly

decontaminated, the container can be disposed of as non-hazardous waste, in accordance with

institutional policies.

Disposal Workflow Diagram
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1-Phenyloxindole Disposal Workflow
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Caption: Workflow for the proper disposal of 1-Phenyloxindole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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